Cas no 1806726-84-0 (3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid)
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid
-
- Inchi: 1S/C8H6F3NO5/c1-16-4-2-3(7(14)15)5(13)6(12-4)17-8(9,10)11/h2,13H,1H3,(H,14,15)
- InChI Key: SGTNZMRLJTUEJA-UHFFFAOYSA-N
- SMILES: FC(OC1C(=C(C(=O)O)C=C(N=1)OC)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 285
- XLogP3: 2.4
- Topological Polar Surface Area: 88.9
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095841-1g |
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid |
1806726-84-0 | 97% | 1g |
$1,534.70 | 2022-03-31 |
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806726-84-0): A Comprehensive Overview
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806726-84-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid, highlighting recent advancements and future prospects.
Chemical Structure and Properties
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid is a pyridine derivative with a hydroxyl group at the 3-position, a methoxy group at the 6-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The methoxy group contributes to the molecule's lipophilicity, while the trifluoromethoxy group introduces significant electronic effects due to the electronegativity of fluorine atoms.
The molecular formula of 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid is C10H9F3N2O5, with a molecular weight of approximately 278.18 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. Its solubility in water is moderate, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone.
Synthesis Methods
The synthesis of 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 3-hydroxy-6-methoxypyridin-4(1H)-one with trifluoromethyl hypochlorite followed by carboxylation. This method typically yields high-purity products but may require stringent reaction conditions to control side reactions.
An alternative synthetic route involves the sequential functionalization of a pyridine scaffold. For instance, starting from 3-hydroxy-6-methoxypyridin-4(1H)-one, the introduction of a trifluoromethoxy group can be achieved via nucleophilic substitution reactions using trifluoromethyl hypochlorite or trifluoromethyl iodide. Subsequent carboxylation can be performed using carbon dioxide or other carboxylation reagents under appropriate conditions.
Biological Activities and Potential Applications
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid has shown promising biological activities in several preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo models of inflammation.
In addition to its anti-inflammatory properties, 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid has been investigated for its antiviral activity against various pathogens. Recent studies have shown that this compound exhibits potent antiviral effects against influenza A virus (IAV) by interfering with viral replication processes. The mechanism of action appears to involve modulation of host cell signaling pathways that are crucial for viral replication.
The compound has also been explored for its potential as an anticancer agent. Preliminary studies have indicated that 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential in treating certain types of cancer.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in advancing 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate the safety and tolerability of this compound in human subjects. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or adverse reactions.
If clinical trials prove successful, 3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid could potentially be developed into a new class of therapeutic agents for treating inflammatory diseases, viral infections, and cancer. However, further research is needed to fully understand its mechanisms of action and to optimize its pharmacological properties for clinical use.
Conclusion
3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806726-84-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable properties that make it an attractive candidate for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and to evaluate its safety and efficacy in clinical settings. As our understanding of this compound continues to evolve, it holds great promise for addressing unmet medical needs in various disease areas.
1806726-84-0 (3-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)